Cas no 2229477-17-0 (2-methoxy-5-(prop-2-yn-1-yl)phenol)

• Product Name: 2-methoxy-5-(prop-2-yn-1-yl)phenol
• CAS No: 2229477-17-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5825956
• PubChem ID: 165694329
• Update Time: 2025-10-17

2-methoxy-5-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-5-(2-propyn-1-yl)-
• 2-methoxy-5-(prop-2-yn-1-yl)phenol
• EN300-1834542
• 2229477-17-0

• Inchi： 1S/C10H10O2/c1-3-4-8-5-6-10(12-2)9(11)7-8/h1,5-7,11H,4H2,2H3
• InChI Key： LZIKUYHHNOANNR-UHFFFAOYSA-N
• SMILES： C1(O)=CC(CC#C)=CC=C1OC

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 261.3±25.0 °C(Predicted)
• pka: 9.78±0.12(Predicted)

Additional information on 2-methoxy-5-(prop-2-yn-1-yl)phenol

Introduction to 2-Methoxy-5-(Prop-2-yn-1-yl)phenol (CAS No. 2229477-17-0)

2-Methoxy-5-(prop-2-yn-1-yl)phenol, also known by its CAS number 2229477-17-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a methoxy group at the 2-position and a propargyl group at the 5-position, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2-methoxy-5-(prop-2-yn-1-yl)phenol is particularly noteworthy for its ability to undergo a wide range of chemical reactions, such as nucleophilic substitution, coupling reactions, and functional group transformations. The presence of the propargyl group (C≡CCH) provides a reactive site for further derivatization, while the methoxy group enhances solubility and stability. These properties make it an attractive starting material for the development of new pharmaceuticals, agrochemicals, and advanced materials.

In the realm of pharmaceutical research, 2-methoxy-5-(prop-2-yn-1-yl)phenol has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anticancer activity against several human cancer cell lines. The propargyl group can be functionalized to introduce bioactive moieties, such as amino acids or sugars, which can enhance the therapeutic efficacy and selectivity of the resulting compounds.

Beyond its pharmaceutical applications, 2-methoxy-5-(prop-2-yn-1-yl)phenol has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and nanomaterials. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the preparation of conductive polymers with tunable electronic properties. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

In terms of chemical synthesis, 2-methoxy-5-(prop-2-yn-1-yl)phenol serves as a valuable intermediate in the preparation of more complex organic molecules. Its reactivity and versatility have been leveraged in various synthetic strategies, including click chemistry reactions and palladium-catalyzed cross-coupling reactions. These methods allow for efficient and selective functionalization of the propargyl group, enabling the synthesis of a wide range of derivatives with diverse functionalities.

The safety and handling of 2-methoxy-5-(prop-2-yn-1-yl)phenol are important considerations for researchers working with this compound. While it is generally considered safe when handled properly, standard laboratory safety protocols should be followed to minimize exposure risks. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and goggles, and to work under a fume hood to ensure proper ventilation.

In conclusion, 2-methoxy-5-(prop-2-yn-1-yl)phenol (CAS No. 2229477-17-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.